Cas no 55379-74-3 (Benzenepropanenitrile, α-(dimethylamino)-)

• Product Name: Benzenepropanenitrile, α-(dimethylamino)-
• CAS No: 55379-74-3
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 352054
• Update Time: 2023-11-19

Benzenepropanenitrile, α-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, a-(dimethylamino)-
• N,N-dimethyl-phenylalanine nitrile
• CID 92859877
• Benzenepropanenitrile, α-(dimethylamino)-

• Inchi： 1S/C11H14N2/c1-13(2)11(9-12)8-10-6-4-3-5-7-10/h3-7,11H,8H2,1-2H3/t11-/m0/s1
• InChI Key： IBTBJYDTJYIERA-NSHDSACASA-N
• SMILES： N(C)(C)[C@H](C#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 174.116
• Monoisotopic Mass: 174.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27

Experimental Properties

• Density: 1.008±0.06 g/cm3(Predicted)
• Boiling Point: 116-118 °C(Press: 6 Torr)
• pka: 5.24±0.50(Predicted)